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The table below summarizes the healing rates and efficacy outcomes from the meta-analysis, which pooled

data from seven randomized, controlled trials involving 432 subjects [1] [2].

Subject Group

Treatment

Day 7 Healing Rate

Odds Ratio (95%

p-value

(95% CiI) Cl)
All Herpetic Keratitis Acyclovir 79% (0.67, 0.87) 3.95 (2.60, 6.00) <
3% 0.0001
n =432 (214 ACV, 218 Idoxuridine 47% (0.34, 0.61) (Reference)
IDU)
Dendritic Ulcers Acyclovir 87% (0.59, 0.97) 4.22 (2.14, 8.32) <
3% 0.0001
n =185 (94 ACV, 91 Idoxuridine 56% (0.24, 0.83) (Reference)
IDU)
Geographic Ulcers Acyclovir 549% (0.10, 0.93) 5.31 (1.09, 25.93) 0.0244
3%
n=35(13ACV, 22 IDU) Idoxuridine 18% (0.02, 0.71) (Reference)
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The data consistently shows that acyclovir provides superior healing efficacy across all forms of herpetic
keratitis, with subjects treated with acyclovir having approximately 4 to 5 times higher odds of healing by

Day 7 compared to those treated with idoxuridine [1] [2] [3].

Experimental Protocol of the Meta-Analysis

The findings are based on a rigorous systematic review and meta-analysis conducted according to a pre-

specified protocol that adhered to PRISMA guidelines [2].

e Search Strategy: Researchers performed a systematic literature search using the Ovid MEDLINE
database up to April 2011. They combined Medical Subject Headings (MeSH) such as "Keratitis,
Herpetic/" and "Acyclovir/", limited by keywords "topical” or "ointment" [2].

e Study Selection: Included studies were randomized, double-masked clinical trials with head-to-
head comparator arms of ACV ophthalmic ointment and topical IDU. A key inclusion criterion was the
availability of actual or calculable healing rates at Day 7 of treatment [1] [2].

o Data Extraction and Synthesis: Data on Day 7 healing rates were independently extracted by two
authors. The primary statistical analysis used the Cochran-Mantel-Haenszel (CMH) method,
controlling for individual study effects, to calculate a common odds ratio. Homogeneity across studies
was assessed using the Breslow-Day-Tarone test [1] [2].

e Outcome Measure: The primary outcome was the proportion of subjects with complete corneal
healing (re-epithelialization) after seven days of treatment [2].

Mechanism of Action

The difference in clinical efficacy can be understood by examining the distinct antiviral mechanisms of the

two drugs, as illustrated below.
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The diagram above shows the key difference: selectivity [4].

e Acyclovir is a selective antiviral agent. It is preferentially activated by the virus-specific thymidine
kinase and subsequently inhibits viral DNA polymerase. This targeted action results in highly effective
viral suppression with minimal impact on host cells [4].
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¢ Idoxuridine is non-selective. It is activated by host cellular kinases and incorporated into both viral
and host DNA, leading to faulty DNA and termination of DNA chains. This lack of selectivity can lead
to higher cellular toxicity [4] [5].

Conclusion for Research and Development

The meta-analysis provides strong evidence that acyclovir 3% ophthalmic ointment is a more effective
treatment for epithelial herpetic keratitis than idoxuridine. For researchers and drug development
professionals, this highlights the critical importance of drug selectivity in developing effective and safe
antiviral agents. The superior efficacy and safety profile of acyclovir, driven by its virus-specific mechanism,
led to it becoming the modern "gold standard" for treating Herpes Simplex virus infections, superseding

first-generation antivirals like idoxuridine [4] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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